Cas no 2171425-99-1 (3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)
3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
- 3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
- EN300-1579321
- 2171425-99-1
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)25(26(33)29-23(15-24(31)32)17-9-8-10-17)30-27(34)35-16-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-7,11-14,17,22-23,25H,8-10,15-16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t23?,25-/m1/s1
- InChI Key: AAKALOQXUAECQT-XSWBTSGESA-N
- SMILES: O=C([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CCC1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579321-0.05g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-0.1g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-0.25g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-0.5g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-1.0g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-2.5g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-5.0g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-10.0g |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1579321-50mg |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579321-100mg |
3-cyclobutyl-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid |
2171425-99-1 | 100mg |
$2963.0 | 2023-09-24 |
3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
Research Brief on 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171425-99-1)
The compound 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171425-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have demonstrated that the incorporation of the cyclobutyl and dimethylbutanamido moieties enhances the stability and bioavailability of the resulting peptides, making this compound a promising candidate for further development.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of derivatives synthesized using 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid. The results indicated improved metabolic stability and reduced clearance rates compared to traditional peptide analogs. These findings suggest that this compound could be instrumental in the design of next-generation peptide therapeutics with enhanced efficacy and safety profiles.
Another area of interest is the compound's potential application in targeted drug delivery systems. A recent preprint on bioRxiv detailed the use of this compound as a linker in antibody-drug conjugates (ADCs). The study reported that the unique steric and electronic properties of the cyclobutyl group facilitated efficient conjugation while minimizing unwanted side reactions. This could pave the way for more precise and effective cancer treatments.
Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Current synthetic routes often involve multiple steps with moderate yields, necessitating further research into more efficient methodologies. Additionally, comprehensive toxicological studies are required to fully assess its safety profile in vivo.
In conclusion, 3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS: 2171425-99-1) represents a versatile and valuable tool in modern drug discovery. Its applications span from peptide synthesis to targeted therapeutics, underscoring its importance in advancing chemical biology and medicinal chemistry. Future research should focus on optimizing synthetic pathways and expanding its therapeutic potential.
2171425-99-1 (3-cyclobutyl-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)